Cas no 17078-91-0 (2,4,6-Nonanetrione)
2,4,6-Nonanetrione structure
Product Name:2,4,6-Nonanetrione
CAS No:17078-91-0
MF:C9H14O3
MW:170.205663204193
CID:1353173
PubChem ID:60102359
Update Time:2025-04-20
2,4,6-Nonanetrione Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Nonanetrione
- nonane-2,4,6-trione
- SCHEMBL10448996
- 17078-91-0
- DTXSID30733617
-
- Inchi: 1S/C9H14O3/c1-3-4-8(11)6-9(12)5-7(2)10/h3-6H2,1-2H3
- InChI Key: LWRURMOIVJTPQW-UHFFFAOYSA-N
- SMILES: O=C(CC(CC(C)=O)=O)CCC
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 51.2Ų
2,4,6-Nonanetrione Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
17078-91-0 (2,4,6-Nonanetrione) Related Products
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